Cas no 227453-42-1 (Ethyl 7-chloroquinoline-4-carboxylate)

• Product Name: Ethyl 7-chloroquinoline-4-carboxylate
• CAS No: 227453-42-1
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 1093192
• PubChem ID: 616605
• Update Time: 2025-05-24

Ethyl 7-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloroquinoline-4-carboxylate
• SB70804
• WCSFDAOVKJQZAV-UHFFFAOYSA-N
• 227453-42-1
• Ethyl 7-chloro-4-quinolinecarboxylate #
• ethyl7-chloroquinoline-4-carboxylate
• Ethyl 7-chlorocinchoninate

• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)10-5-6-14-11-7-8(13)3-4-9(10)11/h3-7H,2H2,1H3
• InChI Key： WCSFDAOVKJQZAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2C(=O)OCC

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on Ethyl 7-chloroquinoline-4-carboxylate

Ethyl 7-chloroquinoline-4-carboxylate: A Comprehensive Overview

Ethyl 7-chloroquinoline-4-carboxylate, with the CAS number 227453-42-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic compound, and is characterized by the presence of a chlorine atom at the 7-position and an ethyl ester group at the 4-position of the quinoline ring. The structure of this compound makes it highly versatile, with potential applications in drug development, materials science, and other areas of chemical research.

The synthesis of Ethyl 7-chloroquinoline-4-carboxylate typically involves a multi-step process, starting with the preparation of 7-chloroquinoline-4-carboxylic acid. This intermediate is then subjected to esterification using ethanol to yield the ethyl ester. The synthesis process requires careful control of reaction conditions to ensure high purity and yield. Recent studies have explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, which have shown promise in improving reaction efficiency and reducing production costs.

Ethyl 7-chloroquinoline-4-carboxylate has been studied extensively for its potential as a building block in drug development. Quinoline derivatives are known for their biological activity, and the introduction of substituents such as chlorine and ethyl groups can significantly influence their pharmacological properties. For instance, the chlorine atom at the 7-position can enhance the compound's lipophilicity, which may improve its bioavailability when used as a drug candidate. Recent research has focused on evaluating the anti-tumor activity of this compound, with promising results indicating its potential as a lead molecule for cancer therapy.

In addition to its role in drug development, Ethyl 7-chloroquinoline-4-carboxylate has also been explored for its applications in materials science. The quinoline framework is known for its ability to form stable coordination complexes with metal ions, making it a valuable component in the design of functional materials such as sensors and catalysts. Recent studies have demonstrated that this compound can serve as a ligand in metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation.

The physical properties of Ethyl 7-chloroquinoline-4-carboxylate are also worth noting. Its melting point is typically around 180°C, and it is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and analyses. Furthermore, its UV-vis spectrum exhibits strong absorption bands due to the conjugated π-system of the quinoline ring, which can be exploited in optical applications.

From an environmental perspective, Ethyl 7-chloroquinoline-4-carboxylate has been assessed for its biodegradability and toxicity. Studies indicate that it is not readily biodegradable under standard conditions, suggesting that proper disposal methods should be employed when handling this compound. Additionally, acute toxicity studies have shown that it exhibits moderate toxicity to aquatic organisms, highlighting the need for careful handling to minimize environmental impact.

Looking ahead, Ethyl 7-chloroquinoline-4-carboxylate holds significant potential for further exploration in both academic and industrial settings. Its unique combination of structural features makes it an attractive candidate for a wide range of applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing chemical science.